Thiazol-2-ol
Overview
Description
Thiazol-2-ol, also known as 2-thiazolol, is an organic compound belonging to the thiazole family. It is a colorless solid with a molecular weight of 116.15 g/mol. Thiazol-2-ol has the molecular formula C3H3NS and is composed of a thiazole ring with a hydroxyl group at the 2-position. It is an important intermediate in the synthesis of various thiazole derivatives, such as thiazole carboxylic acids, thiazole sulfonamides, and thiazole thioureas. It is also used as a reagent in organic synthesis.
Scientific Research Applications
1. Corrosion Inhibition
Thiazol-2-ol derivatives like 2-amino-4-methyl-thiazole have been studied for their potential as corrosion inhibitors. For example, they have been used to protect mild steel in acidic environments. These compounds form a barrier film on the metal surface, significantly enhancing corrosion resistance (Yüce et al., 2014).
2. Antimicrobial, Antiprotozoal, and Antitumor Activities
Thiazole and its derivatives, including Thiazol-2-ol, exhibit a range of biological activities. They are used in medicinal chemistry for their antibacterial, antifungal, antiviral, antihelmintic, antitumor, and anti-inflammatory effects. This makes them crucial in the development of new drugs (Borcea et al., 2021).
3. Central Nervous System (CNS) Active Agents
Thiazole derivatives, including Thiazol-2-ol, have been used to develop therapeutic agents for various Central Nervous System (CNS) disorders. They have been found effective in treating various CNS conditions and are included in several drugs in clinical trials (Mishra et al., 2015).
4. Organic Electronics
Thiazol-2-ol derivatives are also significant in the field of organic electronics. They have been used in organic semiconductors, especially in devices like field-effect transistors, solar cells, and light-emitting diodes. This is due to their good electron-accepting properties and structural versatility (Lin et al., 2012).
5. Enzyme Inhibition
Thiazol-2-ol derivatives have shown promise as inhibitors of various metabolic enzymes. This property is critical for their application in medicinal chemistry, particularly in the development of drugs targeting specific metabolic pathways (Korkmaz, 2022).
Mechanism of Action
Target of Action
Thiazol-2-ol, also known as 2-Hydroxythiazole, is a compound that has been studied for its potential biological activities It has been suggested that thiazol-2-ol and its derivatives may interact with various enzymes and receptors in biological systems .
Mode of Action
It is known that molecules containing a thiazole ring, like thiazol-2-ol, can behave unpredictably when they enter physiological systems . They may activate or inhibit biochemical pathways and enzymes, or stimulate or block receptors in the biological systems . For instance, one derivative of Thiazol-2-ol, Voreloxin, has been found to bind to DNA and interact with topoisomerase II, resulting in DNA double-strand breaks, a G2 stop, and ultimately, cell death .
Biochemical Pathways
Thiazol-2-ol may influence various biochemical pathways. For instance, it has been suggested that Thiazol-2-ol derivatives can inhibit the human 2-oxoglutarate (2OG)- and Fe(II)-dependent oxygenases factor inhibiting hypoxia-inducible factor-α (FIH) and HIF-α prolyl residue hydroxylases 1–3 (PHD1–3), which regulate the response to hypoxia in humans via catalysing hydroxylation of the α-subunits of the hypoxia-inducible factors (HIFs) .
Result of Action
It has been suggested that thiazol-2-ol and its derivatives can have various effects on cells, such as causing dna double-strand breaks and cell death
properties
IUPAC Name |
3H-1,3-thiazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3NOS/c5-3-4-1-2-6-3/h1-2H,(H,4,5) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZWWCTHQXBMHDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50459322 |
Source
|
| Record name | Thiazol-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50459322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
101.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thiazol-2-ol | |
CAS RN |
82358-07-4, 6039-97-0 |
Source
|
| Record name | Thiazol-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50459322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3-dihydro-1,3-thiazol-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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